Cas no 2096333-27-4 (Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 2096333-27-4
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• MDL: MFCD18311856
• CID: 4637932
• PubChem ID: 53216771
• Update Time: 2025-06-10

Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-methoxycarbonylphenylboronic acid, pinacol ester
• methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Z2050073728
• F88574
• 2096333-27-4
• MFCD18311856
• EN300-7374978
• CS-0176363
• 3,5-Dimethyl-4-methoxycarbonylphenylboronic acid pinacol ester
• BS-34140
• methyl 2,6-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• methyl2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD18311856
• Inchi： 1S/C16H23BO4/c1-10-8-12(9-11(2)13(10)14(18)19-7)17-20-15(3,4)16(5,6)21-17/h8-9H,1-7H3
• InChI Key： VDELJAWMMVSPIE-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C(C(=O)OC)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.169
• Monoisotopic Mass: 290.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 2,6-Dimethyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzoate

Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No: 2096333-27-4) is a versatile organic compound with significant applications in modern organic synthesis and materials science. This compound is particularly notable for its unique structure and functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

The molecular structure of this compound consists of a benzoate ester group attached to a benzene ring with specific substituents: two methyl groups at the 2 and 6 positions and a boron-containing dioxaborolane moiety at the 4 position. The presence of these substituents imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and utility in various chemical transformations.

Recent studies have highlighted the importance of this compound in the field of organoboron chemistry. The dioxaborolane group is known to participate in Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. This makes Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate an ideal precursor for constructing complex aromatic systems with high precision.

In addition to its role as an intermediate in coupling reactions, this compound has also been explored for its potential in polymer chemistry. The methyl ester group and the bulky dioxaborolane moiety can influence the polymerization behavior of related monomers, offering opportunities for the development of novel polymeric materials with tailored properties.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution and boron-based cyclization reactions. The use of efficient catalysts and optimized reaction conditions has significantly improved the yield and purity of this compound in recent years.

Moreover, researchers have demonstrated that this compound can serve as a building block for constructing bioactive molecules with potential pharmacological applications. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interact with specific biological targets.

In summary, Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No: 2096333-27-4) is a key intermediate in contemporary organic synthesis with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for chemists seeking to design and synthesize complex molecules with specific functionalities.